Cas no 869535-78-4 (1-2-(naphthalen-1-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(naphthalen-1-yl)ethylcyclopropan-1-amine
• CAS No: 869535-78-4
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 5949680
• PubChem ID: 23106129
• Update Time: 2025-06-11

1-2-(naphthalen-1-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(naphthalen-1-yl)ethyl]cyclopropan-1-amine
• SCHEMBL1826470
• EN300-1850613
• 869535-78-4
• 1-2-(naphthalen-1-yl)ethylcyclopropan-1-amine

• Inchi： 1S/C15H17N/c16-15(10-11-15)9-8-13-6-3-5-12-4-1-2-7-14(12)13/h1-7H,8-11,16H2
• InChI Key： PUZRYCKPMFPTNX-UHFFFAOYSA-N
• SMILES： NC1(CCC2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(naphthalen-1-yl)ethylcyclopropan-1-amine

Exploring the Potential of 1-(2-(Naphthalen-1-Yl)Ethyl)cyclopropanamine (CAS No. 869535-78-4)

The compound 1-(2-(naphthalen-1-y l)ethyl)cyclopropanamine, identified by the CAS registry number CAS No. 869535-78-4, has emerged as a significant molecule in contemporary chemical research. This compound, often referred to as 1-(2-naphthylethyl)cyclopropylamine, is a derivative of cyclopropane, a three-membered ring structure known for its unique chemical properties. The integration of a naphthyl group into its structure introduces additional complexity and functionality, making it a subject of interest in various fields, including materials science and drug discovery.

Recent studies have highlighted the potential of CAS No. 869535-78-4 in organic synthesis and catalysis. The cyclopropane ring, being highly strained, is known for its reactivity in certain chemical transformations. The presence of the naphthyl group further enhances its electronic properties, making it a versatile building block for constructing complex molecular architectures. Researchers have explored its use in forming bioactive molecules, where the combination of aromaticity and cyclopropane reactivity can lead to novel pharmacological agents.

In terms of synthesis, the compound can be prepared through various routes, including coupling reactions and cycloadditions. A notable advancement in this area involves the use of transition metal catalysts to facilitate efficient formation of the naphthylethyl-cyclopropylamine linkage. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for applications in asymmetric synthesis.

The application of 1-(2-naphthylethyl)cyclopropylamine extends beyond organic chemistry into materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them promising candidates for gas storage and separation technologies.

Moreover, recent investigations into the biological activity of this compound have revealed potential therapeutic applications. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed in developing treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, CAS No. 869535-78-4, or 1-(2-naphthylethyl)cyclopropylamine, stands at the forefront of modern chemical research due to its unique structural features and diverse functional applications. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to make significant contributions across multiple scientific disciplines.